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RING1B is ubiquitously expressed across a wide range of human tissues and cell types,
although its levels can differ substantially. This widespread expression underscores its
fundamental role in gene regulation. In contrast, its homolog RING1A (RNF1) shows a more
restricted and generally lower expression pattern. The highest levels of RING1B protein are
often observed in the testis, bone marrow, and lymphoid tissues.

Quantitative mRNA Expression Data

The following table summarizes the transcript per million (TPM) values for RNF2 (the gene
encoding RING1B) across various human cell lines, providing a comparative overview of its
MRNA expression levels. Data is derived from RNA-sequencing analyses.
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Cell Line Cell Type RNF2 Expression (TPM)
A-431 Epidermoid Carcinoma 25.8
U-2 0S Osteosarcoma 35.9
U-251 MG Glioblastoma 32.1
MCF7 Breast Adenocarcinoma 28.5

Chronic Myelogenous

K-562 Leukemia 45.1
HEK 293 Embryonic Kidney 38.4
HUVEC TERT2 Endothelial 29.3
SH-SY5Y Neuroblastoma 36.7

Data sourced from the Human Protein Atlas consensus dataset.

Quantitative Protein Expression Data

Protein expression levels of RING1B have been quantified in various cell lines using mass
spectrometry. The data, presented as intensity-based absolute quantification (IBAQ) values,
confirms the ubiquitous expression of the protein.

RING1B Protein

Cell Line Cell Type .
Expression (log10 IBAQ)

A-431 Epidermoid Carcinoma 5.49
GAMG Glioblastoma 5.81

Chronic Myelogenous
K-562 _ 5.51

Leukemia
U-2 0S Osteosarcoma 5.43

Data sourced from proteomics studies available in the Human Protein Atlas.
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Signaling and Functional Pathways

PRC1, through RING1B, is a central player in the Polycomb silencing pathway. This pathway is
crucial for maintaining the repressive chromatin state of key developmental genes, such as the
HOX gene clusters, thereby ensuring proper cell fate determination.

The canonical model of Polycomb-mediated gene silencing is a sequential process. Initially,
Polycomb Repressive Complex 2 (PRC2) is recruited to target genes, where it deposits the
repressive histone mark H3K27me3. This mark is then recognized and bound by the CBX
subunit of the PRC1 complex, leading to the recruitment of PRC1. Subsequently, the RING1B
subunit of PRC1 catalyzes the monoubiquitylation of H2A at lysine 119 (H2AK119ub1), which
leads to chromatin compaction and stable gene silencing.
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Canonical Polycomb-mediated gene silencing pathway.

Experimental Protocols

Accurate measurement of RING1B expression is crucial for understanding its role in cellular
processes. The following are standard methodologies used to quantify its mMRNA and protein
levels.
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Protocol 1: Quantitative Real-Time PCR (qRT-PCR) for
RNF2 mRNA Expression

RNA Extraction: Isolate total RNA from cultured cells using a TRIzol-based reagent or a
commercial RNA purification kit, following the manufacturer's instructions. Assess RNA
quality and quantity using a spectrophotometer.

cDNA Synthesis: Synthesize first-strand cDNA from 1-2 pg of total RNA using a reverse
transcription kit with oligo(dT) or random hexamer primers.

Primer Design: Design primers specific to the RNF2 gene. Example primers:
o Forward: 5-AGTCACAGAAGCCACCATTG-3'
o Reverse: 5-GGTTCCTCTGTCTCCATTCA-3'

gRT-PCR Reaction: Set up the reaction using a SYBR Green-based master mix. A typical
reaction includes: 10 pL SYBR Green Master Mix, 1 uL forward primer (10 uM), 1 pL reverse
primer (10 uM), 2 uL cDNA template, and nuclease-free water to a final volume of 20 pL.

Data Analysis: Run the reaction on a real-time PCR cycler. Calculate relative expression
levels using the AACt method, normalizing to a stable housekeeping gene such as GAPDH
or ACTB.
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Workflow for quantifying RNF2 mRNA expression.

Protocol 2: Western Blotting for RING1B Protein
Expression

» Protein Extraction: Lyse cells in RIPA buffer supplemented with protease inhibitors. Quantify
total protein concentration using a BCA assay.

e SDS-PAGE: Denature 20-30 g of protein lysate per sample by boiling in Laemmli buffer.
Separate proteins by size on a 10% or 12% SDS-polyacrylamide gel.
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o Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride
(PVDF) membrane.

e Immunoblotting:

o Block the membrane for 1 hour at room temperature in 5% non-fat milk or bovine serum
albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

o Incubate the membrane overnight at 4°C with a primary antibody specific for RING1B
(e.g., rabbit anti-RING1B, 1:1000 dilution).

o Wash the membrane three times with TBST.

o Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-
rabbit IgG-HRP, 1:5000 dilution) for 1 hour at room temperature.

o Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate
and an imaging system. Use an antibody against a loading control protein (e.g., B-actin or
GAPDH) to normalize the data.

o To cite this document: BenchChem. [Expression Profile of PRC1's Core Component:
RING1B (RNF2)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373770/docs#expression-profile-of-prcl-s-core-
component-ringlb-rnf2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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